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Compound of Interest

Compound Name: YM-201636

Cat. No.: B1684012

For Researchers, Scientists, and Drug Development Professionals

Introduction

YM-201636 is a potent and selective small molecule inhibitor of PIKfyve, a lipid kinase
responsible for the synthesis of phosphatidylinositol 3,5-bisphosphate (Ptdins(3,5)P2) and
phosphatidylinositol 5-phosphate (Ptdins(5)P).[1][2][3] Inhibition of PIKfyve disrupts key cellular
processes including endosomal trafficking, autophagy, and lysosomal function, making YM-
201636 a valuable tool for studying these pathways and a potential therapeutic agent.[1][4][5]
These application notes provide a summary of its use in cell culture, including recommended
working concentrations and detailed protocols for common assays.

Mechanism of Action

YM-201636 selectively inhibits PIKfyve kinase activity, thereby preventing the phosphorylation
of phosphatidylinositol 3-phosphate (Ptdins(3)P) to PtdIns(3,5)P2. This disruption of
phosphoinositide metabolism leads to defects in endosome maturation, vesicle trafficking, and
the regulation of lysosomal and autophagic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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